4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95%

• IUPAC Name: 4-[3-(cyclopropylcarbamoyl)phenyl]-3-hydroxybenzoic acid
• InChI: InChI=1S/C17H15NO4/c19-15-9-12(17(21)22)4-7-14(15)10-2-1-3-11(8-10)16(20)18-13-5-6-13/h1-4,7-9,13,19H,5-6H2,(H,18,20)(H,21,22)
• InChI Key: OCQXLWVAFLZLCA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=CC(=C2)C3=C(C=C(C=C3)C(=O)O)O
• Molecular Formula: C17H15NO4
• DSSTOX Substance ID: DTXSID80691733
• Molecular Weight: 297.30 g/mol
• CAS RN: 1261987-83-0

Description

4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid (CPA-HBA) is a compound that has been studied for its potential applications in a variety of scientific research fields. It is an aromatic cyclopropyl carboxylic acid that has been used in a range of experiments, including those related to drug design, biochemistry, and physiology.

Scientific Research Applications

4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% has been used in a variety of scientific research fields, including drug design, biochemistry, and physiology. In drug design, 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% has been used to study the effects of cyclopropyl groups on the pharmacokinetic and pharmacodynamic properties of drugs. In biochemistry, 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% has been used to study the effects of cyclopropyl groups on the structure and function of proteins. In physiology, 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% has been used to study the effects of cyclopropyl groups on the metabolism of cells.

Mechanism of Action

The mechanism of action of 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% is not well understood. However, it is believed that the cyclopropyl group of 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% interacts with the amino acid side chains of proteins, altering their structure and function. This interaction is thought to be responsible for the observed effects of 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% on drug pharmacokinetics and pharmacodynamics, as well as its effects on protein structure and function.
Biochemical and Physiological Effects
4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In drug design, 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% has been shown to increase the bioavailability of drugs, as well as to increase their half-life. In biochemistry, 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% has been shown to alter the structure and function of proteins, as well as to alter the activity of enzymes. In physiology, 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% has been shown to alter the metabolism of cells, as well as to alter the expression of genes.

Advantages and Limitations for Lab Experiments

4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% has several advantages for use in lab experiments. It is relatively easy to synthesize, and its effects on drug pharmacokinetics and pharmacodynamics, as well as its effects on protein structure and function, have been well documented. However, 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% also has several limitations for use in lab experiments. It is relatively expensive to purchase, and its effects on gene expression and cell metabolism are not well understood.

Future Directions

There are a number of potential future directions for research involving 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95%. These include further studies on its effects on drug pharmacokinetics and pharmacodynamics, as well as its effects on protein structure and function. Additionally, further studies on its effects on gene expression and cell metabolism could provide valuable insights into its potential applications. Finally, further studies on its synthesis and cost-effectiveness could lead to improved methods for its production.

Synthesis Methods

4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% can be synthesized using a variety of methods. The most common method involves the reaction of 4-hydroxybenzoic acid with 3-cyclopropylaminocarbonyl chloride in the presence of a base, such as triethylamine. This reaction produces the desired product in high yields and is relatively straightforward. Other methods for synthesizing 4-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxybenzoic acid, 95% have been developed, including those involving the reaction of 4-hydroxybenzoic acid with 3-cyclopropylaminocarbonyl bromide in the presence of a base, as well as those involving the reaction of 4-hydroxybenzoic acid with 3-cyclopropylaminocarbonyl iodide in the presence of a base.